Cas no 73428-04-3 (3-Nitronaphthalene-2-methanol)

3-Nitronaphthalene-2-methanol is a nitrated naphthalene derivative featuring a hydroxymethyl functional group at the 2-position and a nitro group at the 3-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of dyes, pharmaceuticals, and agrochemicals. Its structural features enable further functionalization, making it valuable for constructing complex aromatic systems. The presence of both nitro and alcohol groups offers versatility in reactions such as reductions, esterifications, and nucleophilic substitutions. The compound is typically handled under controlled conditions due to its potential reactivity. High-purity grades are available to ensure consistency in synthetic applications.
3-Nitronaphthalene-2-methanol structure
3-Nitronaphthalene-2-methanol structure
Product Name:3-Nitronaphthalene-2-methanol
CAS No:73428-04-3
MF:C11H9NO3
MW:203.194062948227
CID:552278
PubChem ID:4076989
Update Time:2025-06-07

3-Nitronaphthalene-2-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenemethanol,3-nitro-
    • 3-nitro-2-naphthalenemethanol
    • 3-Nitronaphthalene-2-methanol
    • 3-Nitronaphthalene-2
    • (3-nitronaphthalen-2-yl)methanol
    • 73428-04-3
    • FT-0672805
    • SCHEMBL413414
    • YLIFSPRRWWMMPC-UHFFFAOYSA-N
    • (3-nitronaphthalen-2-yl) methanol
    • DTXSID80399080
    • Inchi: 1S/C11H9NO3/c13-7-10-5-8-3-1-2-4-9(8)6-11(10)12(14)15/h1-6,13H,7H2
    • InChI Key: YLIFSPRRWWMMPC-UHFFFAOYSA-N
    • SMILES: OCC1C=C2C=CC=CC2=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 203.058243149g/mol
  • Monoisotopic Mass: 203.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 118-119°C
  • Boiling Point: 397.8±17.0 °C at 760 mmHg
  • Flash Point: 175.9±9.4 °C
  • Refractive Index: 1.69
  • Stability/Shelf Life: Store in Freezer
  • PSA: 66.05000
  • LogP: 2.76350
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Nitronaphthalene-2-methanol Security Information

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